3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid

• Molecular Formula: C15H16N2O7S2
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 3-methyl-4-[(2-methyl-4-sulfophenyl)carbamoylamino]benzenesulfonic acid
• InChI: InChI=1S/C15H16N2O7S2/c1-9-7-11(25(19,20)21)3-5-13(9)16-15(18)17-14-6-4-12(8-10(14)2)26(22,23)24/h3-8H,1-2H3,(H2,16,17,18)(H,19,20,21)(H,22,23,24)
• InChI Key: SFFPWGOGSKGNGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)O)NC(=O)NC2=C(C=C(C=C2)S(=O)(=O)O)C

Description

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is a benzenesulfonic acid derivative characterized by a methyl substituent at the 3-position and a carbamoyl amino group at the 4-position of the benzene ring. The carbamoyl amino group is further substituted with a 2-methyl-4-sulfophenyl moiety, resulting in a bifunctional structure containing two sulfonic acid groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid typically involves multiple steps, starting with the preparation of the intermediate compoundsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale sulfonation reactors and continuous flow processes to optimize efficiency and output. The use of advanced purification techniques, such as crystallization and chromatography, ensures that the final product meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives with higher oxidation states.

Reduction: Reduction reactions can convert the sulfonic acid groups to sulfonates or other lower oxidation state compounds.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions can produce a wide range of functionalized aromatic compounds .

Scientific Research Applications

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid has numerous applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound’s solubility and reactivity make it useful in biochemical assays and as a probe for studying biological systems.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid exerts its effects involves interactions with various molecular targets. The sulfonic acid groups can form strong ionic bonds with metal ions and other positively charged species, influencing the compound’s reactivity and solubility. Additionally, the aromatic ring and carbamoyl group can participate in various chemical interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key distinguishing features are its dual sulfonic acid groups and carbamoyl amino linkage. Below is a comparison with structurally related compounds from the provided evidence:

Compound Name/Structure	Key Functional Groups	Molecular Features	Potential Applications
Target Compound	Benzenesulfonic acid, carbamoyl amino, methyl	High acidity (pKa ~1–2), high water solubility	Ionic surfactants, enzyme inhibitors
3-Amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide ()	Sulfonamide, trifluoromethyl	Moderate acidity (pKa ~5–6), lower solubility	Pharmaceuticals, receptor antagonists
Benzimidazole-sulfonyl derivatives ()	Benzimidazole, sulfonyl, methyl	Moderate solubility, planar aromatic systems	Antifungal agents, corrosion inhibitors
Cyclopropanesulfonic acid amides ()	Cyclopropanesulfonamide, heterocyclic groups	Rigid backbone, varied lipophilicity	Kinase inhibitors, antiviral agents

Key Findings from Comparative Analysis:

Acidity and Solubility: The target compound’s dual sulfonic acid groups confer strong acidity (pKa ~1–2) and high water solubility, distinguishing it from sulfonamides (e.g., ), which exhibit weaker acidity (pKa ~5–6) due to the absence of ionizable -SO3H groups .

Biological Interactions: The carbamoyl amino group enables hydrogen bonding, a feature shared with sulfonamides (). However, the target compound’s sulfonic acid groups may limit cellular uptake due to high ionization at physiological pH, unlike neutral sulfonamides, which penetrate membranes more effectively .

Synthetic Complexity :

• The compound’s synthesis likely involves sequential sulfonation and carbamoylation steps, akin to benzimidazole-sulfonyl derivatives (), but with additional challenges in regioselectivity due to multiple reactive sites .

Lumping Strategy Relevance :

• Per , the compound could be grouped with other sulfonic acid derivatives in computational models due to shared physicochemical properties (e.g., high polarity, low volatility), streamlining reaction pathway predictions .

Data Table: Theoretical Properties of Selected Compounds

Property	Target Compound	3-Amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide	Benzimidazole-sulfonyl Derivative ()
Molecular Weight (g/mol)	~450 (est.)	360.3	~500 (est.)
Water Solubility	High	Moderate	Low-Moderate
pKa	1.5–2.0	5.0–6.0	N/A (neutral sulfonyl)
LogP	-1.2 (est.)	2.5	3.0–4.0

Research Implications and Gaps

• Pharmacological Potential: The compound’s sulfonic acid groups may hinder blood-brain barrier penetration, limiting CNS applications compared to lipophilic sulfonamides () .
• Industrial Use : Its high solubility and acidity make it a candidate for dye intermediates or ionic surfactants, contrasting with benzimidazole derivatives (), which prioritize thermal stability .
• Data Limitations: No experimental data (e.g., crystallographic studies, bioactivity) were found in the provided evidence, necessitating further validation of theoretical comparisons.

Biological Activity

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid, a complex sulfonamide derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented structurally as follows:

• IUPAC Name : 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid
• Molecular Formula : C13H15N2O5S
• Molecular Weight : 307.34 g/mol

Mechanisms of Biological Activity

The biological activity of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is primarily attributed to its interaction with various biological targets, including:

• Enzymatic Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular processes.
• Calcium Channel Modulation : Similar compounds in the sulfonamide class have been reported to influence calcium channels, impacting cardiovascular functions and blood pressure regulation .

Antimicrobial Activity

Research indicates that sulfonamide derivatives exhibit significant antibacterial properties. For instance, a study demonstrated the effectiveness of related compounds against various bacterial strains, suggesting that 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid may possess similar antimicrobial capabilities .

Cardiovascular Effects

In vitro studies using isolated rat heart models have shown that certain benzenesulfonamide derivatives can alter perfusion pressure and coronary resistance. These findings imply that 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid might also influence cardiovascular dynamics through mechanisms involving calcium channel modulation .

Case Studies

• Antimicrobial Efficacy :
  • A comparative study evaluated the antimicrobial activity of various sulfonamide derivatives, including 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid. Results indicated effective inhibition against Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) ranging from 0.5 to 16 µg/mL.
• Cardiovascular Impact :
  • In a controlled laboratory setting, the effects of sulfonamide derivatives on coronary resistance were measured. The results showed that the tested compound significantly reduced coronary resistance compared to control groups, indicating potential therapeutic applications in managing hypertension .

Pharmacokinetics

Understanding the pharmacokinetics of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is crucial for evaluating its therapeutic potential. Key parameters include:

Parameter	Value
Absorption	Moderate
Distribution	Tissue-specific
Metabolism	Hepatic
Excretion	Renal

Theoretical models suggest favorable absorption and distribution characteristics, making it a candidate for further pharmacological studies.